2-Bromo-5-(2-bromoethyl)pyridine

• Molecular Formula: C7H7Br2N
• Molecular Weight: 264.94 g/mol
• IUPAC Name: 2-bromo-5-(2-bromoethyl)pyridine
• InChI: InChI=1S/C7H7Br2N/c8-4-3-6-1-2-7(9)10-5-6/h1-2,5H,3-4H2
• InChI Key: JSSMFPSFAXVTNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CCBr)Br

Description

2-Bromo-5-(2-bromoethyl)pyridine is a useful research compound. Its molecular formula is C7H7Br2N and its molecular weight is 264.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alcohol 289 (1.75 g, 8.66 mmol) was treated with phosphorous tribromide (5.0 mL, 53 mmol) and the mixture was heated for 5 min, until the solid had melted and re-solidified. The mixture was cooled, treated with ice and partitioned between saturated aqueous sodium bicarbonate and dichloromethane. The organic phase was collected, washed with saturated aqueous sodium bicarbonate and brine, dried (anhydrous MgSO4), filtered and concentrated. Silica gel chromatography of the residue (eluent DCM) provided title compound 290 (2.0 g, 7.6 mmol, 87% yield) as a colorless solid. MS (M+H): 266.0